2-((1-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)azetidin-3-yl)sulfonyl)-1-methyl-1H-imidazole

• IUPAC Name: 2-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)azetidin-3-yl]sulfonyl-1-methylimidazole
• InChI: InChI=1S/C15H17N3O6S2/c1-17-5-4-16-15(17)25(19,20)12-9-18(10-12)26(21,22)11-2-3-13-14(8-11)24-7-6-23-13/h2-5,8,12H,6-7,9-10H2,1H3
• InChI Key: XSBWLFRDWUFECM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1S(=O)(=O)C2CN(C2)S(=O)(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C15H17N3O6S2
• Molecular Weight: 399.4 g/mol

Description

2-((1-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)azetidin-3-yl)sulfonyl)-1-methyl-1H-imidazole is a useful research compound. Its molecular formula is C15H17N3O6S2 and its molecular weight is 399.44. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition

Research has shown the synthesis of new sulfonamides having benzodioxane and acetamide moieties to investigate their enzyme inhibitory potential. These compounds exhibited significant inhibitory activity against α-glucosidase and acetylcholinesterase (AChE), indicating potential applications in managing diseases related to enzyme dysfunction (Abbasi et al., 2019).

Antioxidant Activities

The antioxidant capacity of polyphenol epicatechin and its complexes with proteins has been studied for their ability to scavenge radicals, suggesting applications in dietary supplements and food preservation to combat oxidative stress (Riedl & Hagerman, 2001). Another study focused on novel indole derivatives, demonstrating significant antioxidant activity, potentially useful in pharmaceuticals to protect against radical-induced cellular damage (Zhao & Liu, 2009).

Synthesis of Novel Compounds

Innovative methods for synthesizing compounds with potential antibacterial and anti-inflammatory properties have been explored. For instance, the synthesis of azetidin-2-one derivatives containing aryl sulfonate moiety showed promising results in anti-inflammatory and anti-microbial activities, indicating their applicability in developing new therapeutic agents (Kendre et al., 2012).